Cas no 1261744-84-6 (3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261744-84-6
• MF: C₁₂H₇F₃IN
• MW: 349.09036564827
• CID: 4983584
• Update Time: 2025-10-05

3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3IN/c13-12(14,15)11-4-2-1-3-10(11)8-5-9(16)7-17-6-8/h1-7H
• InChI Key： XPGAGTNSWVEKCQ-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 348.95753 g/mol
• Monoisotopic Mass: 348.95753 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 349.09

Additional information on 3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261744-84-6)

3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261744-84-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine derivatives, which are widely recognized for their versatility in synthetic chemistry and drug development. The presence of both iodine and trifluoromethyl groups in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for 3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine has surged due to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, which are critical in addressing global health challenges. The compound's unique structural features, including the pyridine core and electron-withdrawing trifluoromethyl group, contribute to its ability to modulate biological targets with high specificity.

From a synthetic perspective, CAS No. 1261744-84-6 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing carbon-carbon bonds. Its iodo-substituted pyridine moiety serves as an excellent electrophile, enabling efficient transformations under mild conditions. This reactivity aligns with the growing trend toward sustainable chemistry, where minimizing energy consumption and waste generation is paramount.

The compound's relevance extends to material science, where its incorporation into organic electronic materials has been explored. The trifluoromethylphenyl group imparts desirable electronic properties, making it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. As the push for renewable energy solutions intensifies, such applications are likely to gain further traction.

Quality and purity are critical when working with 3-Iodo-5-(2-(trifluoromethyl)phenyl)pyridine. Reputable suppliers ensure rigorous analytical testing, including HPLC and NMR spectroscopy, to confirm its identity and purity. Researchers should also consider storage conditions, as halogenated compounds can be sensitive to light and moisture. Proper handling in a controlled environment is essential to maintain stability.

In summary, CAS No. 1261744-84-6 represents a multifaceted compound with broad utility in drug discovery, catalysis, and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in fields addressing global health and sustainability. As research progresses, the compound's potential is expected to unlock new opportunities across scientific disciplines.